Cas no 900000-55-7 (N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide
• CAS No: 900000-55-7
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 5493453
• Update Time: 2025-10-28

N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-acetamidophenyl)-N-[3-(dimethylamino)propyl]oxamide
• N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide

• Inchi： 1S/C15H22N4O3/c1-11(20)17-12-6-4-7-13(10-12)18-15(22)14(21)16-8-5-9-19(2)3/h4,6-7,10H,5,8-9H2,1-3H3,(H,16,21)(H,17,20)(H,18,22)
• InChI Key： JIGXDILBQCBSCD-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C(NC1=CC=CC(NC(=O)C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide

Recent Advances in the Study of N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide (CAS: 900000-55-7)

The compound N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide (CAS: 900000-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models of disease.

One of the key areas of investigation has been the compound's ability to interact with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Structural-activity relationship (SAR) studies have revealed that the dimethylamino and acetamidophenyl moieties are critical for its binding affinity and selectivity. Computational modeling and X-ray crystallography have provided detailed insights into the molecular interactions between the compound and its targets, facilitating the design of more potent analogs.

In addition to its mechanistic studies, recent research has also explored the therapeutic potential of N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide in oncology. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth in various cancer cell lines, including breast, lung, and colorectal cancers. The compound's ability to induce apoptosis and suppress angiogenesis has been attributed to its modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings suggest that it could serve as a lead compound for the development of novel anticancer agents.

Another promising application of this compound lies in its anti-inflammatory properties. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This has led to investigations into its potential use for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual action as both an anti-inflammatory and anticancer agent makes it a particularly attractive candidate for further development.

Despite these promising findings, challenges remain in the clinical translation of N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Recent efforts have focused on improving the compound's pharmacokinetic profile through structural modifications and formulation strategies. For example, the development of prodrugs and nanoparticle-based delivery systems has shown potential in enhancing its solubility and tissue distribution.

In conclusion, the latest research on N-3-(dimethylamino)propyl-N'-(3-acetamidophenyl)ethanediamide (CAS: 900000-55-7) highlights its multifaceted therapeutic potential and provides a solid foundation for future studies. Continued efforts in SAR optimization, mechanistic elucidation, and preclinical evaluation will be crucial for advancing this compound toward clinical applications. The integration of computational and experimental approaches will further accelerate the discovery of novel derivatives with improved efficacy and safety profiles.